4-(Propane-2-sulfonamido)benzoic acid

• IUPAC Name: 4-(propan-2-ylsulfonylamino)benzoic acid
• InChI: InChI=1S/C10H13NO4S/c1-7(2)16(14,15)11-9-5-3-8(4-6-9)10(12)13/h3-7,11H,1-2H3,(H,12,13)
• InChI Key: YSHCMQHKKPQZHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C10H13NO4S
• DSSTOX Substance ID: DTXSID601247746
• Molecular Weight: 243.28 g/mol
• CAS RN: 892878-61-4

Description

“4-(Propane-2-sulfonamido)benzoic acid” is a compound with the molecular formula C10H13NO4S. It has a molecular weight of 243.28 g/mol. It is also known as 4-[(propylsulfonyl)amino]benzoic acid.

Synthesis Analysis

The synthesis of sulfonamides, such as “4-(Propane-2-sulfonamido)benzoic acid”, can be achieved through various methods. One common method involves the reaction of sulfonyl chlorides with amines. Another method involves the use of 4-nitrophenyl benzylsulfonate as a starting material. The synthesis can be performed at room temperature and can accommodate a wide range of aliphatic, linear, and cyclic amines, anilines, and N-methylanilines.

Molecular Structure Analysis

The molecular structure of “4-(Propane-2-sulfonamido)benzoic acid” is characterized by the presence of a central sulfur atom, with two doubly bonded oxygens, that is also bonded to a nitrogen atom (existing as a substituted amine) and an aniline group.

Physical And Chemical Properties Analysis

“4-(Propane-2-sulfonamido)benzoic acid” is a powder at room temperature. It has a molecular weight of 243.28 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

• Eco-Friendly Synthesis Methods: Researchers have developed eco-friendly and efficient methods for synthesizing sulfonamide and sulfonate derivatives, including 4-(Propane-2-sulfonamido)benzoic acid, under mild conditions. These methods utilize water and sodium carbonate as eco-friendly alternatives for HCl scavengers, producing high yields and purity derivatives. X-ray crystallography and Hirshfeld topology analysis confirm the structures and molecular packing of these compounds, suggesting their potential for significant biological applications (Almarhoon et al., 2019).

Biological and Antimicrobial Activities

• Antimicrobial Properties: Some derivatives of 4-(Propane-2-sulfonamido)benzoic acid have shown promising antimicrobial activities. A study reported the synthesis of such derivatives through a nano catalyst-catalyzed condensation, demonstrating more than 90% yield. The antimicrobial activities of these compounds were measured, showing significant efficacy against a range of bacteria and fungi (Dineshkumar & Thirunarayanan, 2019).

Mechanism of Action

While the specific mechanism of action for “4-(Propane-2-sulfonamido)benzoic acid” is not provided, sulfonamides in general are known to exhibit a range of pharmacological activities. They are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria.

Safety and Hazards

The safety information for “4-(Propane-2-sulfonamido)benzoic acid” indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, and the signal word is “Warning”. The hazard statements include H302, H315, H319, and H335. These codes correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively.